Cas no 117620-77-6 (3-Cyano-7-ethoxycoumarin)

3-Cyano-7-ethoxycoumarin structure
3-Cyano-7-ethoxycoumarin structure
Product Name:3-Cyano-7-ethoxycoumarin
CAS No:117620-77-6
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD00467359
CID:228149
PubChem ID:24845687
Update Time:2025-04-19

3-Cyano-7-ethoxycoumarin Chemical and Physical Properties

Names and Identifiers

    • 7-Ethoxy-2-oxo-2H-chromene-3-carbonitrile
    • 2H-1-Benzopyran-3-carbonitrile,7-ethoxy-2-oxo-
    • 3-CYANO-7-ETHOXYCOUMARIN
    • 7-Ethoxycoumarin-3-carbonitrile
    • 7-ethoxy-2-oxochromene-3-carbonitrile
    • 2H-1-Benzopyran-3-carbonitrile,7-ethoxy-2-oxo-(9CI)
    • 3-Cyano-7-ethoxycoumarin [7-Ethoxycoumarin-3-carbonitrile] *Cytochrome P450 Substrate*
    • CEC [3-Cyano-7-ethoxycoumarin] *CAS 117620-77-6*
    • 2H-1-Benzopyran-3-carbonitrile, 7-ethoxy-2-oxo-
    • 3-Cetc
    • Oprea1_543395
    • YAFGHMIAFYQSCF-UHFFFAOYSA-N
    • BDBM189323
    • BCP14689
    • US9173935, CEC
    • 2868AA
    • AS-58145
    • 7-ethoxy-2-oxo-1-benzopyran-3-carbonitrile
    • NCGC00165764-01
    • F17419
    • AKOS016002988
    • J-100086
    • SCHEMBL240958
    • 3-Cyano-7-ethoxycoumarin, >=90% (at 254 nm, HPLC)
    • MFCD00467359
    • AC-35313
    • FT-0615548
    • 7-Ethoxycoumarin-3-carbonitrile, suitable for fluorescence, >=99.0% (HPLC)
    • UNII-997LV3DUS7
    • NS00116110
    • DTXSID00151844
    • 117620-77-6
    • 997LV3DUS7
    • A807254
    • PD039309
    • NCGC00165764-02
    • CS-4942
    • HY-D0055
    • 7-Ethoxy-2-oxo-2H-1-benzopyran-3-carbonitrile
    • CEC[3-Cyano-7-ethoxycoumarin]
    • 7-ethoxy-2-oxidanylidene-chromene-3-carbonitrile
    • 3-Cyano-7-ethoxycoumarin, >=97% (HPLC)
    • EX-A581
    • CHEMBL1358287
    • 3-Cyano-7-ethoxycoumarin?
    • DTXCID1074335
    • DB-004280
    • 3-Cyano-7-ethoxycoumarin
    • MDL： MFCD00467359
    • Inchi： 1S/C12H9NO3/c1-2-15-10-4-3-8-5-9(7-13)12(14)16-11(8)6-10/h3-6H,2H2,1H3
    • InChI Key： YAFGHMIAFYQSCF-UHFFFAOYSA-N
    • SMILES： O1C(C(C#N)=CC2C=CC(=CC1=2)OCC)=O

Computed Properties

  • Exact Mass: 215.05800
  • Monoisotopic Mass: 215.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Yellow to orange solid
  • Density: 1.29
  • Melting Point: 220-221°C (428-430°F)
  • Boiling Point: 396.8 °C at 760 mmHg
  • Flash Point: 173.6 °C
  • Refractive Index: 1.644
  • Solubility: DMSO: soluble
  • PSA: 63.23000
  • LogP: 2.06338
  • Solubility: Two armour inkstone

3-Cyano-7-ethoxycoumarin Security Information

3-Cyano-7-ethoxycoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyano-7-ethoxycoumarin Pricemore >>

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MedChemExpress
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DC Chemicals
DC9249-100 mg
3-Cyano-7-ethoxycoumarin
 117620-77-6 >98%
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 $300.0 2022-03-01
DC Chemicals
DC9249-250 mg
3-Cyano-7-ethoxycoumarin
 117620-77-6 >98%
250mg
 $500.0 2022-03-01
DC Chemicals
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 117620-77-6 >98%
1g
 $1000.0 2022-03-01
Fluorochem
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7-Ethoxy-2-oxo-2H-chromene-3-carbonitrile
 117620-77-6 95%
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 ￡413.00 2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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 117620-77-6 98%
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